Cas no 1706451-45-7 ((3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile)
(3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile
- 2-(3,4-Dibromo-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitrile
-
- Inchi: 1S/C6H4Br2N2O/c7-4-3-10(2-1-9)6(11)5(4)8/h2-3H2
- InChI Key: AYFQURASPWKKNU-UHFFFAOYSA-N
- SMILES: N1(CC#N)CC(Br)=C(Br)C1=O
(3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508286-1g |
2-(3,4-Dibromo-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitrile |
1706451-45-7 | 97% | 1g |
$396 | 2023-01-10 | |
| Ambeed | A404691-1g |
2-(3,4-Dibromo-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetonitrile |
1706451-45-7 | 97% | 1g |
$400.0 | 2024-04-23 |
(3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile
Introduction to (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile (CAS No. 1706451-45-7)
(3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl-acetonitrile) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1706451-45-7, this compound represents a unique structural motif that has been explored for its potential applications in drug discovery and synthetic chemistry. The presence of bromine atoms and a pyrrole ring system makes it an intriguing candidate for further investigation, particularly in the development of novel therapeutic agents.
The compound's structure consists of a pyrrole ring substituted with bromine atoms at the 3 and 4 positions, an oxo group at the 2 position, and an acetonitrile moiety attached to the 1-position of the pyrrole ring. This specific arrangement of functional groups provides a rich framework for chemical modification and biological activity. The bromine atoms, in particular, serve as versatile handles for further functionalization via cross-coupling reactions, which are widely employed in modern drug synthesis.
In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural complexity. Pyrrole derivatives, such as (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile, have been extensively studied for their potential as pharmacophores in various therapeutic areas. These compounds exhibit a range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The unique electronic and steric properties of the brominated pyrrole system make it particularly appealing for designing molecules with enhanced binding affinity to biological targets.
One of the most compelling aspects of (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile is its utility as a building block in medicinal chemistry. The acetonitrile group provides a convenient site for further derivatization, allowing researchers to explore a wide spectrum of chemical modifications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce various aryl or vinyl groups into the molecule, thereby expanding its pharmacological profile. Such modifications have been instrumental in developing novel drug candidates with improved efficacy and reduced toxicity.
Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, have enabled the efficient construction of complex pyrrole derivatives. These techniques have been leveraged to create libraries of structurally diverse compounds for high-throughput screening assays. The ability to rapidly synthesize and evaluate large numbers of analogs has accelerated the discovery process in drug development.
The biological activity of (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile has been explored in several preclinical studies. Researchers have investigated its interaction with various enzymes and receptors relevant to human health and disease. Preliminary findings suggest that this compound exhibits promising inhibitory activity against certain kinases and transcription factors involved in cancer progression. Additionally, its antimicrobial properties have been examined against resistant bacterial strains, highlighting its potential as an alternative therapeutic agent.
The synthesis of (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the bromination of a pyrrole precursor followed by condensation with appropriate reagents to introduce the acetonitrile group. Advanced techniques such as flow chemistry have been utilized to improve reaction efficiency and scalability. These innovations have not only streamlined the production process but also minimized waste generation.
The compound's stability under various storage conditions is another critical consideration in its application. Studies have demonstrated that (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile remains stable when stored at controlled temperatures away from light exposure. This stability is essential for maintaining its integrity during transportation and handling within research laboratories and pharmaceutical facilities.
The future prospects for (3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile are vast and exciting. As our understanding of molecular interactions continues to evolve, new opportunities will arise for exploiting its structural features in drug design. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.
1706451-45-7 ((3,4-Dibromo-2-oxo-2,5-dihydro-pyrrol-1-yl)-acetonitrile) Related Products
- 1122-10-7(3,4-Dibromo-1-H-pyrrole-2,5-dione)
- 88340-15-2(1H-Pyrrole-2,5-dione, 3,4-dibromo-1-pentyl-)
- 65060-93-7(3-bromo-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione)
- 3005-27-4(3,4-Dibromo-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione)
- 181864-30-2(3,4-Dibromo-1H-pyrrole-2,5-dione; N-Butyl)
- 846059-14-1(1H-PYRROLE-2,5-DIONE, 3-BROMO-1-(2-PROPENYL)-)
- 45514-47-4(3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione)
- 1807534-86-6(3,4-Dibromo-Mal-PEG2-Amine TFA salt)
- 98026-79-0(3-bromo-1h-pyrrole-2,5-dione)
- 63992-51-8(2-Butenamide,2-bromo-N,N-diethyl-)